Cas no 1805469-06-0 (2,5-Bis(trifluoromethyl)-3-methoxybenzyl bromide)

• Product Name: 2,5-Bis(trifluoromethyl)-3-methoxybenzyl bromide
• CAS No: 1805469-06-0
• MF: C₁₀H₇BrF₆O
• MW: 337.056403398514
• CID: 4982218
• Update Time: 2025-05-19

2,5-Bis(trifluoromethyl)-3-methoxybenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-3-methoxybenzyl bromide

• Inchi： 1S/C10H7BrF6O/c1-18-7-3-6(9(12,13)14)2-5(4-11)8(7)10(15,16)17/h2-3H,4H2,1H3
• InChI Key： ZTOWIDHFRRDWNC-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(F)(F)F)C=C(C=1C(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 277
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2

Additional information on 2,5-Bis(trifluoromethyl)-3-methoxybenzyl bromide

Introduction to 2,5-Bis(trifluoromethyl)-3-methoxybenzyl bromide (CAS No. 1805469-06-0)

2,5-Bis(trifluoromethyl)-3-methoxybenzyl bromide, identified by the Chemical Abstracts Service Number (CAS No.) 1805469-06-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aryl bromides and features a unique structural motif characterized by the presence of two trifluoromethyl groups at the 2- and 5-positions of the benzene ring, coupled with a methoxy substituent at the 3-position. The introduction of bromine at the 4-position enhances its utility as a synthetic intermediate, particularly in cross-coupling reactions that are pivotal for constructing complex molecular architectures in drug discovery.

The significance of this compound lies in its versatility as a building block for the synthesis of biologically active molecules. The trifluoromethyl group is a well-documented pharmacophore that influences metabolic stability, lipophilicity, and binding affinity, making it highly valuable in medicinal chemistry. Additionally, the methoxy group contributes to electronic modulation and can participate in hydrogen bonding interactions, further enhancing the compound's potential as a scaffold for drug development.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their enhanced physicochemical properties. The incorporation of multiple trifluoromethyl groups into a benzene ring system often leads to improved pharmacokinetic profiles, including increased bioavailability and resistance to enzymatic degradation. This has made such compounds particularly attractive for the design of next-generation therapeutics targeting various diseases.

2,5-Bis(trifluoromethyl)-3-methoxybenzyl bromide is particularly relevant in the context of transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental tools in organic synthesis that allow for the efficient construction of carbon-carbon bonds, enabling the assembly of intricate molecular structures. The bromine atom present in this compound serves as an excellent handle for these transformations, facilitating its use in late-stage functionalization processes.

The pharmaceutical industry has increasingly leveraged aryl bromides like 2,5-Bis(trifluoromethyl)-3-methoxybenzyl bromide (CAS No. 1805469-06-0) in the development of small-molecule inhibitors and modulators. For instance, studies have demonstrated its utility in generating derivatives with potential applications in oncology and anti-inflammatory therapies. The ability to introduce diverse substituents through cross-coupling reactions allows researchers to fine-tune the biological activity of these compounds, optimizing their therapeutic efficacy.

The structural features of this compound also make it a valuable intermediate in materials science and agrochemical research. The presence of fluorine atoms can impart unique electronic properties, making it suitable for applications in liquid crystals or organic electronics. Furthermore, its methoxy group can serve as a point of modification for further derivatization, enabling the creation of novel compounds with tailored properties.

In academic research circles, 2,5-Bis(trifluoromethyl)-3-methoxybenzyl bromide has been employed to explore novel synthetic methodologies and reaction mechanisms. Its role as a precursor in cross-coupling reactions has provided insights into catalytic systems and reaction conditions that enhance efficiency and selectivity. Such advancements are crucial for streamlining drug discovery pipelines and reducing costs associated with synthetic processes.

The demand for high-quality intermediates like 2,5-Bis(trifluoromethyl)-3-methoxybenzyl bromide (CAS No. 1805469-06-0) continues to grow as pharmaceutical companies seek innovative solutions for developing new therapeutics. Its commercial availability ensures that researchers can access this versatile building block without significant hurdles, fostering further exploration of its potential applications.

The safety profile of this compound is another critical consideration. While it is not classified as hazardous under standard conditions, proper handling procedures must be followed to ensure safe laboratory practices. Storage should be conducted in inert atmospheres away from moisture and heat sources to prevent degradation or unwanted side reactions.

In conclusion, 2,5-Bis(trifluoromethyl)-3-methoxybenzyl bromide represents a cornerstone compound in modern synthetic chemistry. Its unique structural features make it an indispensable tool for pharmaceutical researchers seeking to develop novel bioactive molecules with improved pharmacological properties. As advancements continue to emerge in fluorinated chemistry and cross-coupling methodologies, the relevance of this compound is expected to expand further into new frontiers of drug discovery and material science.